Cas no 2227812-11-3 (methyl (3S)-3-(2,5-dimethylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2,5-dimethylphenyl)-3-hydroxypropanoate
• CAS No: 2227812-11-3
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5864410
• PubChem ID: 165624759
• Update Time: 2023-12-28

methyl (3S)-3-(2,5-dimethylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2,5-dimethylphenyl)-3-hydroxypropanoate
• EN300-1794172
• 2227812-11-3

• Inchi： 1S/C12H16O3/c1-8-4-5-9(2)10(6-8)11(13)7-12(14)15-3/h4-6,11,13H,7H2,1-3H3/t11-/m0/s1
• InChI Key： POAZCLUTKJECFX-NSHDSACASA-N
• SMILES： O[C@@H](CC(=O)OC)C1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų